2,6-Dimethyl-4-ethoxybenzyl alcohol

Specification

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: (4-ethoxy-2,6-dimethylphenyl)methanol
• Standard InChI: InChI=1S/C11H16O2/c1-4-13-10-5-8(2)11(7-12)9(3)6-10/h5-6,12H,4,7H2,1-3H3
• Standard InChI Key: HLRANDSNUVLFOX-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C(=C1)C)CO)C
• Canonical SMILES: CCOC1=CC(=C(C(=C1)C)CO)C

Introduction

Structural and Molecular Characteristics

2,6-Dimethyl-4-ethoxybenzyl alcohol belongs to the class of substituted benzyl alcohols. Its molecular structure features a benzene ring substituted with two methyl groups (positions 2 and 6), an ethoxy group (position 4), and a hydroxymethyl group (-CH₂OH) at the benzyl position. The IUPAC name is (4-ethoxy-2,6-dimethylphenyl)methanol, and its canonical SMILES representation is CCOC1=CC(=C(C(=C1)C)CO)C. Key molecular properties include:

Property	Value
Molecular Formula	C₁₁H₁₆O₂
Molecular Weight	180.24 g/mol
InChI Key	HLRANDSNUVLFOX-UHFFFAOYSA-N
PubChem CID	82644349

The compound’s stereoelectronic properties are influenced by the electron-donating ethoxy and methyl groups, which enhance its nucleophilic character at the benzylic hydroxyl group.

Synthesis Methods

Reduction of Carboxylic Acid Derivatives

A primary synthesis route involves the reduction of 2,6-dimethyl-4-ethoxybenzoic acid using agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄). This method typically yields high-purity product but requires careful control of reaction conditions to avoid over-reduction.

Nucleophilic Substitution from Acyl Chlorides

An alternative approach utilizes 2,6-dimethyl-4-ethoxybenzoyl chloride as a precursor. Reaction with nucleophiles such as water or alcohols under basic conditions generates the target alcohol. This method is advantageous for scalability but necessitates anhydrous conditions.

Catalytic Hydrogenation

A patent describes the hydrogenation of 2,6-dimethyl-4-chloropyridine using a Pd/C catalyst in a C₁–C₄ alcohol solvent under mild hydrogen pressure (0.1–0.2 MPa) at 20–55°C. This method achieves >99% purity after distillation and allows catalyst reuse, making it cost-effective for industrial applications.

Physicochemical Properties

Solubility and Stability

The compound is soluble in polar organic solvents (e.g., ethanol, methanol) but exhibits limited solubility in water due to its hydrophobic aromatic backbone. It is stable under ambient conditions but should be stored in airtight containers to prevent oxidation.

Spectroscopic Data

• IR Spectroscopy: Key peaks include O-H stretch (~3200 cm⁻¹), C-O (ethoxy) stretch (~1250 cm⁻¹), and aromatic C-H bends (~800 cm⁻¹).

• NMR: ¹H-NMR (CDCl₃) signals include δ 1.4 ppm (ethoxy -CH₃), δ 2.3 ppm (aromatic -CH₃), and δ 4.5 ppm (benzylic -CH₂OH).

Applications in Organic Synthesis

Nucleophilic Reactions

The benzylic hydroxyl group acts as a nucleophile, enabling reactions with electrophiles such as acyl chlorides and alkyl halides. For example, it forms ethers or esters under Mitsunobu or Steglich conditions.

Pharmaceutical Intermediates

This alcohol serves as a precursor for protected amines and carbamates. In a recent study, analogous benzyl alcohols were converted to N-acetylcarbamates, which are pivotal in synthesizing protease inhibitors.

Catalytic Applications

The compound’s ethoxy group enhances metal coordination in catalytic systems. It has been explored as a ligand in palladium-catalyzed cross-coupling reactions.

Future Research Directions

• Drug Delivery Systems: Explore its use in prodrug formulations leveraging its hydroxyl group for conjugation.

• Green Chemistry: Develop solvent-free synthesis routes using biocatalysts.

• Material Science: Investigate its incorporation into polymers for enhanced thermal stability.